![molecular formula C22H25N3O5S3 B2505030 Ethyl 6-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)thieno[2,3-d]thiazole-5-carboxylate CAS No. 683790-91-2](/img/structure/B2505030.png)
Ethyl 6-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)thieno[2,3-d]thiazole-5-carboxylate
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[2,3-d]thiazole ring, a sulfonyl group, and a benzamido group would likely have significant effects on the molecule’s shape and reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the ethyl ester could undergo hydrolysis, and the sulfonyl group could participate in substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.Scientific Research Applications
- Anticancer Potential : Researchers explore the compound’s ability to inhibit cancer cell growth. Its structural features may interact with specific cellular targets, making it a promising candidate for novel anticancer drugs .
- Anti-Inflammatory Properties : Investigations focus on its anti-inflammatory effects, potentially useful for treating inflammatory diseases .
- Organic Semiconductors : The compound’s π-conjugated system and electron-rich sulfur atoms make it interesting for organic electronics. Researchers study its charge transport properties and potential applications in organic field-effect transistors (OFETs) and solar cells .
- Sensor Development : Scientists explore its use in biosensors due to its specific interactions with biomolecules. It could be employed for detecting analytes like proteins, nucleic acids, or small molecules .
- Metabolite Identification : Researchers investigate the compound’s metabolic fate in vivo. Understanding its biotransformation pathways is crucial for drug development .
- Quantum Chemical Calculations : The compound’s complex structure lends itself to computational studies. Researchers use quantum mechanics to predict its properties, reactivity, and binding affinity with target proteins .
- Protein Targets : Scientists explore which proteins interact with this compound. Identifying specific targets helps elucidate its biological effects and potential therapeutic applications .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Analytical Chemistry and Biosensors
Pharmacokinetics and Metabolism Studies
Computational Chemistry and Molecular Modeling
Chemical Biology and Target Identification
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 6-methyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]thieno[2,3-d][1,3]thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O5S3/c1-4-30-21(27)18-14(3)17-20(31-18)24-22(32-17)23-19(26)15-5-7-16(8-6-15)33(28,29)25-11-9-13(2)10-12-25/h5-8,13H,4,9-12H2,1-3H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDPOINMYPHBZIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
507.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)thieno[2,3-d]thiazole-5-carboxylate |
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